N-isopropyl-3-{5-[(5-methyl-2-pyrazinyl)carbonyl]-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl}propanamide

• IUPAC Name: 3-[5-(5-methylpyrazine-2-carbonyl)-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepin-2-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C19H26N6O2/c1-13(2)22-18(26)6-5-15-9-16-12-24(7-4-8-25(16)23-15)19(27)17-11-20-14(3)10-21-17/h9-11,13H,4-8,12H2,1-3H3,(H,22,26)
• InChI Key: SNOMOUQOLLXKED-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CCCN3C(=CC(=N3)CCC(=O)NC(C)C)C2
• Molecular Formula: C19H26N6O2
• Molecular Weight: 370.4 g/mol

Description

• This compound belongs to the class of pyrazolodiazepines, which are characterized by their fused pyrazole and diazepine rings. Such compounds are of interest due to their potential pharmacological activities and complex molecular structures (Reisinger et al., 2004).

Synthesis Analysis

• The synthesis of pyrazolodiazepines typically involves the formation of the diazepine ring, often via transformations of multifunctional pyrazole derivatives. This process can include steps like cyclo-condensation reactions and the use of various reagents (Kemskii et al., 2017).

Molecular Structure Analysis

• The molecular structure of pyrazolodiazepines is characterized by a fusion of pyrazole and diazepine rings. Structural studies often involve techniques like X-ray crystallography to determine the arrangement of atoms within the molecule (Low et al., 2002).

Chemical Reactions and Properties

• Pyrazolodiazepines can undergo various chemical reactions, including nitrogen elimination, ring expansion, and reactions with alcohols, amines, and water. These reactions can lead to different substituted diazepines (Reisinger et al., 2004).

Physical Properties Analysis

• The physical properties of pyrazolodiazepines, such as solubility, melting point, and crystalline structure, are influenced by their molecular structure. These properties are crucial for understanding the compound's behavior in different environments and applications (Dewald et al., 1977).

Chemical Properties Analysis

• The chemical properties of pyrazolodiazepines, including their reactivity, stability, and functional group transformations, are significant for their potential applications in drug discovery and development. These properties are often determined through various chemical assays and spectroscopic methods (Abrous et al., 2001).

Future Directions

Future research could involve synthesizing the compound and studying its properties and reactivity. Biological testing could be performed to determine if the compound has any pharmacological activity.